Cas no 534-07-6 (1,3-Dichloroacetone)

• Product Name: 1,3-Dichloroacetone
• CAS No: 534-07-6
• MF: C₃H₄Cl₂O
• MW: 126.969259262085
• MDL: MFCD00000937
• CID: 38102
• PubChem ID: 10793
• Update Time: 2025-05-23

1,3-Dichloroacetone Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloroacetone
• SYM-DICHLOROACETONE
• ,-Dichloroacetone
• 1,3-dichloro-2-propanon
• 1,3-dichloroacetona
• 1,3-dichloro-propan-2-one
• 1,3-dichloropropanone
• 2-Propanone, 1,3-dichloro-
• 2-Propanone,1,3-dichloro
• 1,3-Dichloro-2-propanone
• 4,4'-Dimethoxystilbendichlorid
• monochloromethyl ketone
• Bis(chloromethyl) ketone
• alpha,gamma-Dichloroacetone
• 1,3-bis(chloranyl)propan-2-one
• NCGC00256565-01
• UN2649
• alpha,alpha'-Dichloroacetone
• DTXSID2021577
• 1,3 dichloroacetone
• NS00006201
• Bis(chloromethyl)ketone
• BISCHLOROMETHYL KETONE [HSDB]
• s-Dichloroacetone
• 1,3-di-chloroacetone
• .alpha.,.gamma.-Dichloroacetone
• CHEBI:156485
• 1,3-dichloro -2-propanone
• UNII-UFH8559WS5
• 2-Propanone,3-dichloro-
• NSC8745
• AKOS000120303
• Q-200075
• chloromethyl ketone
• CAS-534-07-6
• EN300-20702
• A829568
• 1,3-Dichloroacetona [Spanish]
• 1,3-DICHLOROACETONE [MI]
• Dichloro-1,3 acetone [French]
• Tox21_201433
• CCRIS 1942
• 1,3-dichloro-acetone
• F0001-1383
• HSDB 6391
• 1 ,3-dichloroacetone
• MFCD00000937
• NSC 8745
• InChI=1/C3H4Cl2O/c4-1-3(6)2-5/h1-2H
• PD194063
• 1,3-dichloro acetone
• 1,3-Dichloroacetone [UN2649] [Poison]
• Tox21_302809
• D0401
• 1,3-Dichloroacetone, >=95%
• NCGC00249044-01
• BRN 0605456
• 1,3-dichloropropan-2-one
• Dichloro-1,3 acetone
• 4-01-00-03219 (Beilstein Handbook Reference)
• BISCHLOROMETHYL KETONE
• AS-39890
• .alpha.,.alpha.'-Dichloroacetone
• NSC-8745
• SCHEMBL30570
• CHEMBL1231783
• NCGC00258984-01
• DTXCID001577
• 1.3-dichloroacetone
• Acetone, 1,3-dichloro
• Q4917164
• CHLOROMETYL-KETONE
• 534-07-6
• UFH8559WS5
• EINECS 208-585-6
• 1,3-dichloracetone
• STL163858
• 1,3-Dichloroacetona (Spanish)
• doi:10.14272/SUNMBRGCANLOEG-UHFFFAOYSA-N.1
• Dichloro-1,3 acetone (French)

• MDL： MFCD00000937
• Inchi： 1S/C3H4Cl2O/c4-1-3(6)2-5/h1-2H2
• InChI Key： SUNMBRGCANLOEG-UHFFFAOYSA-N
• SMILES： ClCC(CCl)=O
• BRN： 605456

Computed Properties

• Exact Mass: 125.96400
• Monoisotopic Mass: 125.9639201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2

Experimental Properties

• Color/Form: Colorless crystals [1]
• Density: 1.383 g/mL at 25 °C(lit.)
• Melting Point: 40.0 to 44.0 deg-C
• Boiling Point: 173°C
• Flash Point: Degrees Fahrenheit:192.2°F
  Degrees Celsius:89°C
  
• Refractive Index: 1.4400
• PH: 4.2 (10g/l, H2O, 20℃)
• Solubility: alcohol: very soluble
• Water Partition Coefficient: 27.9 g/L (20 º C)
• PSA: 17.07000
• LogP: 1.03310
• Solubility: Soluble in water, ethanol and ether. [9]
• Merck: 3052
• Vapor Pressure: <0.1 mmHg ( 20 °C)

1,3-Dichloroacetone Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300+H310+H330-H314
• Warning Statement： P260-P262-P264-P270-P271-P280-P284-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3286 3/PG 2
• WGK Germany：3
• Hazard Category Code： 24-26/28-34-68
• Safety Instruction： S26-S36/37/39-S45-S28A-S1
• FLUKA BRAND F CODES：19
• RTECS：UC1430000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R24; R26/28; R36/37/38; R68
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1,3-Dichloroacetone

1,3-Dichloroacetone: A Comprehensive Overview

1,3-Dichloroacetone (CAS No. 534-07-6) is a versatile organic compound with the molecular formula C₃H₂Cl₂O. It belongs to the family of chlorinated ketones and is widely recognized for its applications in various industrial and chemical processes. This compound is characterized by its two chlorine atoms attached to the acetone backbone, making it a valuable intermediate in organic synthesis.

The synthesis of 1,3-dichloroacetone typically involves the chlorination of acetone under controlled conditions. Recent studies have explored novel methods to enhance the efficiency and selectivity of this process, leveraging advanced catalysts and reaction conditions. For instance, researchers have reported the use of microwave-assisted synthesis to achieve higher yields and reduced reaction times, which is a significant advancement in the field of chlorinated ketone production.

One of the most notable applications of 1,3-dichloroacetone is in the synthesis of pharmaceutical intermediates. Its ability to undergo various nucleophilic substitutions and additions makes it an ideal building block for constructing complex molecular architectures. For example, recent research has highlighted its role in the preparation of β-lactam antibiotics, where it serves as a key intermediate in the formation of essential drug scaffolds.

In addition to its pharmaceutical applications, 1,3-dichloroacetone finds extensive use in agrochemicals and specialty chemicals. Its reactivity towards nucleophiles has been exploited in the development of herbicides and insecticides, contributing to sustainable agricultural practices. Furthermore, advancements in green chemistry have led to the exploration of eco-friendly methods for synthesizing 1,3-dichloroacetone, reducing its environmental footprint while maintaining high yields.

The environmental impact of 1,3-dichloroacetone has also been a focal point of recent research. Studies have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Findings indicate that under aerobic conditions, 1,3-dichloroacetone undergoes rapid microbial degradation, minimizing its persistence in the environment. However, further research is required to fully understand its long-term effects on aquatic and terrestrial ecosystems.

From a safety perspective, handling 1,3-dichloroacetone requires adherence to standard laboratory protocols due to its potential irritant properties. Recent guidelines emphasize the importance of personal protective equipment (PPE) and proper ventilation systems to ensure safe handling practices.

In conclusion, 1,3-dichloroacetone (CAS No. 534-07-6) stands as a pivotal compound in modern organic chemistry. Its diverse applications across pharmaceuticals, agrochemicals, and specialty chemicals underscore its importance in industrial processes. With ongoing advancements in synthesis methods and environmental assessments, 1,3-dichloroacetone continues to play a vital role in driving innovation across various sectors.